Cas no 88799-11-5 (4-Bromo-N-cyclohexyl-N-methylaniline)

• Product Name: 4-Bromo-N-cyclohexyl-N-methylaniline
• CAS No: 88799-11-5
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• MDL: MFCD09033133
• CID: 721216
• PubChem ID: 13113821
• Update Time: 2025-06-15

4-Bromo-N-cyclohexyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-cyclohexyl-N-methylaniline
• 4-BROMO-N-CYCLOHEXYL-N-METHYLBENZENAMINE
• Benzenamine,4-bromo-N-cyclohexyl-N-methyl-
• P-BROMO-N-CYCLOHEXYL-N-METHYLANILINE
• 4-Bromo-N-methyl-cyclohexylaniline
• A842943
• AKOS015904370
• XRFPEHHQCQWRSS-UHFFFAOYSA-N
• MFCD09033133
• 4bromo-N-methyl-N-cyclohexyl aniline
• 4-BROMO-N-METHYLCYCLOHEXYLANILINE
• FT-0709710
• 88799-11-5
• SCHEMBL4168246
• (4-Bromo-phenyl)-cyclohexyl-methyl-amine
• DB-078223

• MDL： MFCD09033133
• Inchi： 1S/C13H18BrN/c1-15(12-5-3-2-4-6-12)13-9-7-11(14)8-10-13/h7-10,12H,2-6H2,1H3
• InChI Key： XRFPEHHQCQWRSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 267.06200
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Density: 1.301
• Boiling Point: 347.6°C at 760 mmHg
• Flash Point: 164°C
• Refractive Index: 1.587
• PSA: 3.24000
• LogP: 4.21800

Additional information on 4-Bromo-N-cyclohexyl-N-methylaniline

Professional Introduction to 4-Bromo-N-cyclohexyl-N-methylaniline (CAS No. 88799-11-5)

4-Bromo-N-cyclohexyl-N-methylaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 88799-11-5, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, comprising a bromine substituent and a cyclohexyl group attached to an aniline backbone, make it a versatile building block for drug development.

The< strong>N-cyclohexyl-N-methylaniline moiety in this molecule contributes to its stability and reactivity, enabling it to participate in a wide range of chemical transformations. These properties are particularly valuable in the design of novel therapeutic agents, where precise molecular modifications can significantly alter pharmacological activity. The presence of the bromine atom further enhances its utility, as bromine is commonly employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of< strong>4-Bromo-N-cyclohexyl-N-methylaniline. Advanced techniques in catalysis and green chemistry have enabled more efficient and sustainable production processes. For instance, recent studies have demonstrated the use of palladium-based catalysts to facilitate selective bromination reactions, thereby improving yield and purity. These advancements not only streamline the synthesis but also align with global efforts to minimize environmental impact.

The pharmaceutical industry has shown particular interest in< strong>4-Bromo-N-cyclohexyl-N-methylaniline due to its potential applications in the development of small-molecule drugs. Its structural framework is amenable to modifications that can enhance binding affinity to biological targets. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. Preliminary studies suggest that certain analogs exhibit promising activity against resistant bacterial strains, highlighting the compound's therapeutic potential.

Moreover, the< strong>cyclohexyl group in< strong>4-Bromo-N-cyclohexyl-N-methylaniline plays a critical role in modulating pharmacokinetic profiles. The bulky cyclohexyl moiety can influence solubility and metabolic stability, factors that are essential for drug efficacy and safety. Researchers are exploring strategies to optimize these properties through structural engineering, aiming to develop drugs with improved bioavailability and reduced toxicity.

The bromine substituent also offers opportunities for further functionalization. For instance, it can be readily exchanged with other functional groups using metal-halogen exchange reactions, allowing for the creation of diverse chemical libraries. This flexibility is particularly useful in high-throughput screening campaigns, where rapid access to structurally diverse compounds is essential for identifying lead candidates.

In conclusion, 4-Bromo-N-cyclohexyl-N-methylaniline (CAS No. 88799-11-5) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research efforts are focused on optimizing its synthesis and exploring its potential applications in medicine. As our understanding of molecular interactions continues to evolve, compounds like< strong>4-Bromo-N-cyclohexyl-N-methylaniline are poised to play a crucial role in the next generation of pharmaceutical innovations.